(NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine

• Molecular Formula: C6H5Cl2NOS
• Molecular Weight: 210.08 g/mol
• IUPAC Name: (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine
• InChI: InChI=1S/C6H5Cl2NOS/c1-3(9-10)4-2-5(7)11-6(4)8/h2,10H,1H3/b9-3-
• InChI Key: REIQWYVJTGMUMC-OQFOIZHKSA-N
• Isomeric SMILES: C/C(=N/O)/C1=C(SC(=C1)Cl)Cl
• Canonical SMILES: CC(=NO)C1=C(SC(=C1)Cl)Cl

Description

(NZ)-N-[1-(2,5-Dichlorothiophen-3-yl)ethylidene]hydroxylamine is a chemical compound of significant interest in agricultural chemistry research, particularly in the development of novel fungicides. Its structure incorporates a dichlorothiophene moiety, a substructure recognized in the scientific literature for its fungicidal properties . Thiophene-containing compounds are frequently investigated as alternatives to benzenoid products and have demonstrated potent activity against various plant pathogens . The presence of the hydroxylamine group and an ethylidene linker suggests potential for further chemical modification, making it a valuable intermediate or lead compound for structure-activity relationship (SAR) studies. Researchers can utilize this compound to explore new modes of action against oomycete diseases, such as downy mildews, which are known to cause substantial agricultural losses . This product is intended for laboratory research purposes only. It is not intended for diagnostic or therapeutic use, nor for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine typically involves the reaction of 2,5-dichlorothiophene with ethylidenehydroxylamine under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated to reflux for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

(NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: Halogen atoms in the thiophene ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction could produce amines .

Scientific Research Applications

Chemistry

In chemistry, (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine is used as an intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable building block for designing new compounds .

Biology

In biological research, this compound is studied for its potential bioactivity. It may interact with various biological targets, making it a candidate for drug development and other biomedical applications .

Medicine

In medicine, derivatives of this compound are explored for their therapeutic potential. They may exhibit antimicrobial, anti-inflammatory, or anticancer properties, depending on their specific structure and functional groups .

Industry

In the industrial sector, (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine is used in the production of specialty chemicals and materials. Its reactivity and stability make it suitable for various applications, including the manufacture of polymers and coatings .

Mechanism of Action

The mechanism of action of (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine involves its interaction with specific molecular targets. It may act as an inhibitor or activator of certain enzymes or receptors, depending on its structure and the biological context. The pathways involved often include signal transduction and metabolic processes .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between the target compound and related molecules:

Compound Name	Core Structure	Functional Groups	Key Features	Potential Applications	References
(NZ)-N-[1-(2,5-Dichlorothiophen-3-yl)ethylidene]hydroxylamine	Thiophene (S-containing heterocycle)	–Cl, –NH–O– (hydroxylamine)	– Dichlorinated thiophene enhances lipophilicity and electronic effects. – Hydroxylamine may participate in redox or coordination chemistry.	Research, catalytic intermediates, pharmaceuticals (speculative).
3-Chloro-N-phenyl-phthalimide	Benzene (phthalimide core)	–Cl, imide (–N–(C=O)₂)	– Chlorine stabilizes the aromatic system. – Imide groups enable polymer synthesis.	Monomer for polyimides (high-performance polymers).
N-(1-(5-Bromo-2-hydroxyphenyl)-ethylidene)-3,4,5-trihydroxybenzohydrazide	Phenolic benzene	–Br, –OH, hydrazide (–NH–NH–C=O)	– Bromine and hydroxyl groups enhance polarity. – Hydrazide enables hydrogen bonding and metal chelation.	Antioxidants, antimicrobial agents.

Key Observations:

Aromatic/heterocyclic core :

• The target’s thiophene ring (vs. benzene or phthalimide in others) introduces distinct electronic properties. Thiophene’s electron-rich nature may enhance π-π stacking interactions, while chlorine substituents increase electrophilicity .
• Phthalimide derivatives () lack sulfur but feature rigid imide structures suited for polymer synthesis .

Functional groups :

• The hydroxylamine group (–NH–O–) in the target compound is rare among the compared molecules. This group is redox-active, contrasting with the hydrazide (–NH–NH–C=O) in ’s compounds, which are more polar and prone to hydrogen bonding .
• Chlorine and bromine substituents in all compounds enhance lipophilicity, but bromine’s larger atomic radius may influence steric effects in biological systems .

Reactivity and Stability

• Hydroxylamine vs. Hydrazide : Hydroxylamines are prone to oxidation (forming nitroso derivatives) or nucleophilic reactions, whereas hydrazides are more stable and participate in condensation reactions (e.g., forming Schiff bases) .
• Thiophene vs. Benzene : Thiophene’s sulfur atom can undergo electrophilic substitution more readily than benzene, but chlorine substituents may deactivate the ring toward further reactions .

Biological Activity

(NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine is a heterocyclic compound known for its potential biological activities, particularly in the context of drug development and therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms, effects, and relevant case studies.

Chemical Structure and Properties

The compound's IUPAC name is (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine, and it has the CAS Registry Number 71516-69-3. Its structure includes a thiophene ring substituted with chlorine atoms, which contributes to its biological activity.

Chemical Structure

Component	Description
IUPAC Name	(NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine
CAS Registry Number	71516-69-3
Molecular Formula	C$_{10}$H$_{8}$Cl$_{2}$N$_{2}$O

Research indicates that (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine may exert its biological effects through several mechanisms:

• Inhibition of Protein Degradation : The compound has been identified as a selective inhibitor of p27Kip1 degradation, which is crucial for cell cycle regulation and cancer progression .
• Antimicrobial Activity : Some derivatives of thiophene compounds have shown promising antimicrobial properties, suggesting that this compound may also possess similar activities .
• Binding Affinity : Studies utilizing X-ray fluorescence (XRF) spectrometry have demonstrated the ability of this compound to bind selectively to various receptors, indicating potential therapeutic applications in drug design .

Case Study 1: p27Kip1 Inhibition

A study highlighted the role of (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine in inhibiting the degradation of p27Kip1. This inhibition was associated with increased cell cycle arrest in cancer cells, suggesting a potential use in cancer therapy.

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of related thiophene compounds. The results indicated that certain derivatives exhibited significant activity against bacterial strains, leading to further exploration of (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine for its potential as an antimicrobial agent.

In Vitro Studies

In vitro assays have shown that (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine effectively inhibits specific cellular pathways linked to tumor growth. The compound was tested against various cancer cell lines, demonstrating dose-dependent effects on cell viability.

Binding Studies

Binding studies using XRF have revealed that this compound interacts with target proteins with high affinity. This characteristic is essential for its potential application in drug development as it may enhance the specificity and efficacy of therapeutic agents.

Q & A

Basic Research Questions

Q. What are the optimal synthetic pathways for (NZ)-N-[1-(2,5-dichlorothiophen-3-yl)ethylidene]hydroxylamine, and how can purity be maximized?

• Methodological Answer : A common approach involves condensation reactions between hydroxylamine derivatives and substituted thiophene precursors. For analogous compounds, refluxing in absolute ethanol with catalytic HCl (e.g., 1–2 drops) followed by recrystallization from ethanol is effective for purity optimization . Key parameters include stoichiometric control of reactants, solvent selection (e.g., ethanol for solubility and inertness), and purification via column chromatography or recrystallization. Purity validation requires HPLC (≥98% purity threshold) and spectroscopic confirmation (¹H/¹³C NMR) .

Q. Which analytical techniques are critical for characterizing this compound’s structural and physicochemical properties?

• Methodological Answer :

• Structural Confirmation : Use ¹H/¹³C NMR to verify substituent positions and stereochemistry. FT-IR identifies functional groups (e.g., hydroxylamine N-O stretches at ~930 cm⁻¹) .
• Physicochemical Properties : Measure logP (octanol-water partition coefficient) via shake-flask methods to assess hydrophobicity. Thermal stability is evaluated using TGA-DSC (decomposition onset >200°C typical for similar hydroxylamines) .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Methodological Answer : Based on structurally related hydroxylamines, prioritize:

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and fume hoods for airborne particulate control.
• Storage : Inert atmosphere (argon) at –20°C to prevent oxidative degradation.
• First Aid : Immediate rinsing for skin contact (15 min water flush) and medical consultation for inhalation exposure .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the environmental fate and transformation pathways of this compound?

• Methodological Answer : Implement a tiered approach:

• Laboratory Studies : Assess hydrolysis (pH 4–9 buffers), photolysis (UV-Vis irradiation), and biodegradation (OECD 301F assay). Measure half-lives and identify metabolites via LC-MS/MS .
• Ecosystem Modeling : Use fugacity models to predict distribution in air, water, and soil compartments based on logP and vapor pressure .
• Long-Term Field Studies : Monitor bioaccumulation in benthic organisms (e.g., algae, Daphnia) under real-world conditions .

Q. What strategies resolve contradictions in reported bioactivity data (e.g., anticancer vs. cytotoxic effects) across studies?

• Methodological Answer :

• Standardized Assays : Replicate studies using identical cell lines (e.g., HepG2 for liver toxicity) and exposure durations (e.g., 48h vs. 72h).
• Mechanistic Profiling : Compare ROS generation (via DCFH-DA assay) and apoptosis markers (caspase-3 activation) to distinguish selective bioactivity from general cytotoxicity .
• Meta-Analysis : Apply statistical tools (e.g., random-effects models) to harmonize data from heterogeneous experimental setups .

Q. How can computational methods enhance the understanding of this compound’s reactivity and interaction with biological targets?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina to predict binding affinities with enzymes like CYP450 (critical for metabolic profiling).
• DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to map electrophilic sites (e.g., nitrosyl groups) prone to nucleophilic attack .
• MD Simulations : Simulate membrane permeability (e.g., POPC lipid bilayers) to correlate logP with cellular uptake efficiency .

Q. What experimental designs are robust for studying structure-activity relationships (SAR) in derivatives of this compound?

• Methodological Answer :

• Systematic Variation : Synthesize analogs with substituents at the thiophene (e.g., Cl vs. F) and hydroxylamine moieties.
• High-Throughput Screening : Use 96-well plates to test IC₅₀ values against a panel of kinase targets (e.g., EGFR, BRAF).
• Multivariate Analysis : Apply PCA (Principal Component Analysis) to correlate electronic (Hammett σ) and steric (Taft Es) parameters with bioactivity .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported stability data (e.g., shelf life vs. experimental degradation rates)?

• Methodological Answer :

• Controlled Stability Studies : Conduct accelerated degradation tests (40°C/75% RH for 6 months) with HPLC monitoring. Compare with real-time data to identify kinetic outliers .
• Matrix Effects : Test stability in different solvents (e.g., DMSO vs. saline) to isolate solvent-mediated decomposition pathways .

Q. What experimental controls are critical when studying this compound’s antioxidant activity to avoid false positives?

• Methodological Answer :

• Reference Standards : Include Trolox or ascorbic acid as positive controls in DPPH/ABTS assays.
• Interference Checks : Pre-treat samples with catalase to rule out H₂O₂-mediated artifacts.
• Dose-Response Validation : Ensure linearity in radical scavenging activity across concentrations (R² >0.95) .